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A Comparative Analysis of Chromium-54
Abundance in Different Meteorite Classes
A guide for researchers on the isotopic variations of Chromium-54 in meteorites, detailing the

analytical methodologies and presenting a comparative analysis of its abundance across

various meteorite classifications.

The isotopic composition of elements in meteorites provides a unique window into the early

solar system's formation and evolution. Among these, the abundance of the neutron-rich

isotope Chromium-54 (⁵⁴Cr) has emerged as a critical tracer for understanding the

heterogeneous distribution of presolar materials and the genetic relationships between different

meteorite parent bodies.[1][2] Variations in ⁵⁴Cr are attributed to the uneven dispersal of

presolar grains, likely originating from supernovae, within the protoplanetary disk.[1][3] This

guide offers a comparative analysis of ⁵⁴Cr abundance across various meteorite classes,

details the sophisticated experimental protocols required for its measurement, and presents the

data in a clear, accessible format for researchers.
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Quantitative Comparison of ⁵⁴Cr Abundance
The abundance of ⁵⁴Cr is typically reported as ε⁵⁴Cr, which represents the deviation in parts

per ten thousand of the ⁵⁴Cr/⁵²Cr ratio in a sample relative to a terrestrial standard.[2] This

notation allows for precise comparison of minute isotopic variations between different meteorite

groups. The following table summarizes the mean ε⁵⁴Cr values for several major meteorite

classes, compiled from multiple studies. It is important to note that some meteorite groups

exhibit significant internal heterogeneity.[2]
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Meteorite Class Sub-Class Mean ε⁵⁴Cr Value Notes

Carbonaceous

Chondrites
CI ≥1.6

Considered to

represent the bulk

solar system

composition for many

elements.

CH ≥1.3

CB ≥1.3

CR ~1.1 - 1.3
Exhibits some intra-

group heterogeneity.

CM ~0.8 - 0.9

Genetically linked to

CO chondrites based

on Cr and Ti isotopes.

[4]

CV ~0.7 - 1.1

Shows intra-group

ε⁵⁴Cr heterogeneities.

[2]

CO ~0.6 - 0.9

Shares common ε⁵⁴Cr

characteristics with

CM chondrites.[2]

CK ~0.3 - 0.6

Resolvable ε⁵⁴Cr

differences from CV

chondrites suggest

distinct parent bodies.

[2]

Enstatite Chondrites EC ~0.2

Lower ε⁵⁴Cr values

compared to most

carbonaceous

chondrites.

Ordinary Chondrites OC <0.2

Generally show the

lowest ε⁵⁴Cr values

among chondrites.
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Note: The ε⁵⁴Cr values are approximations based on published data and can vary between

individual meteorites within the same class. The order of decreasing ε⁵⁴Cr values among

carbonaceous chondrites is generally CI ≥ CH ≥ CB ≥ CR ≥ CM ≈ CV ≈ CO ≥ CK.[2]

Experimental Protocols for ⁵⁴Cr Isotopic Analysis
The determination of precise and accurate ⁵⁴Cr abundances requires meticulous analytical

procedures to isolate chromium from the meteorite matrix and to measure its isotopic ratios

with high precision. The two primary techniques employed are Thermal Ionization Mass

Spectrometry (TIMS) and Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-

ICPMS).[5][6]

Sample Preparation and Digestion
Powdering: A representative sample of the meteorite is carefully powdered in a clean

laboratory environment to ensure homogeneity.

Digestion: The meteorite powder is dissolved using a mixture of strong acids, typically

hydrofluoric (HF) and nitric (HNO₃) acids, often in a high-pressure vessel to ensure complete

dissolution of silicate minerals.

Chemical Separation of Chromium
To avoid isobaric interferences (elements with the same mass as chromium isotopes, such as

⁵⁴Fe) during mass spectrometric analysis, chromium must be chemically purified from the

sample matrix.[7] This is typically achieved through a multi-step ion-exchange chromatography

process.[5][8]

Cation-Exchange Chromatography: The dissolved sample is loaded onto a column

containing a cation-exchange resin (e.g., AG 50W-X8).[5][7] A sequence of acids is used to

elute other elements, while chromium is retained on the resin.

Anion-Exchange Chromatography (Optional): In some protocols, an additional anion-

exchange step is used to further purify chromium, particularly to remove any remaining iron

and titanium.[8]
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Purity Checks: The purified chromium fraction is analyzed to ensure the absence of

interfering elements before isotopic analysis.

Mass Spectrometric Analysis
Thermal Ionization Mass Spectrometry (TIMS): This is the traditional and highly precise

method for chromium isotope analysis.[8] The purified chromium sample is loaded onto a

metal filament. The filament is heated, causing the chromium to ionize. The ions are then

accelerated into a magnetic field that separates them based on their mass-to-charge ratio.

Detectors then measure the intensity of each isotope beam (e.g., ⁵⁰Cr, ⁵²Cr, ⁵³Cr, ⁵⁴Cr). TIMS

is highly effective at avoiding isobaric interferences from elements like iron.[8]

Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICPMS): A more recent

technique that allows for higher sample throughput.[6] The sample solution is introduced into

a high-temperature argon plasma, which ionizes the chromium atoms. The ions are then

passed into a mass spectrometer similar to that used in TIMS. While MC-ICPMS is faster, it

can be more susceptible to isobaric and polyatomic interferences (e.g., argides, oxides),

requiring careful correction procedures.[6]

Experimental Workflow Visualization
The following diagram illustrates the typical workflow for the analysis of Chromium-54
abundance in meteorites.
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Workflow for ⁵⁴Cr analysis in meteorites.
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Logical Relationships in ⁵⁴Cr Abundance
The variations in ε⁵⁴Cr among different meteorite classes are not random but follow a pattern

that reflects their formation location and history within the early solar nebula. This can be

visualized as a logical relationship.
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Origin of ⁵⁴Cr variations in meteorites.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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